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Introduction
Thimerosal is an organomercury compound that has been used as a preservative in some

vaccines and other biological and pharmaceutical products. In aqueous solutions, Thimerosal

metabolizes into two primary derivatives: ethylmercury (EtHg) and thiosalicylic acid.[1][2]

Monitoring the presence and concentration of these derivatives is crucial for product quality

control, stability studies, and toxicological assessments. Gas chromatography (GC) offers a

robust and sensitive analytical technique for the separation and quantification of these

compounds.

This application note provides a detailed protocol for the analysis of ethylmercury and

thiosalicylic acid using gas chromatography coupled with mass spectrometry (GC-MS). Due to

the different chemical properties of the two main derivatives, the protocol outlines separate

derivatization procedures to ensure their volatility and suitability for GC analysis. Ethylmercury

is analyzed following butylation, while thiosalicylic acid is analyzed after silylation.
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The analytical method involves the derivatization of ethylmercury and thiosalicylic acid to

increase their volatility, followed by separation and detection using GC-MS.

Ethylmercury (as ethylmercury chloride) is derivatized through butylation, where a butyl

group is attached to the mercury atom, forming a more volatile and thermally stable

compound.[3][4]

Thiosalicylic acid, which contains both a carboxylic acid and a thiol group, is derivatized via

silylation. A silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA),

replaces the active hydrogen atoms in the carboxyl and thiol groups with trimethylsilyl (TMS)

groups, thereby increasing its volatility and reducing its polarity.[5]

The derivatized compounds are then introduced into the GC system, where they are separated

based on their boiling points and interaction with the stationary phase of the GC column. The

separated compounds are subsequently detected and quantified by a mass spectrometer.

Experimental Protocols
Materials and Reagents

Thimerosal reference standard

Ethylmercury chloride (EtHgCl) reference standard

Thiosalicylic acid (TSA) reference standard

Toluene, HPLC grade

Methanol, HPLC grade

Deionized water

Tetramethylammonium hydroxide (TMAH), 25% in water

Butylmagnesium chloride (Grignard reagent), 2.0 M in THF

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

Pyridine, anhydrous
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Hydrochloric acid (HCl), concentrated

Sodium hydroxide (NaOH)

Nitrogen gas, high purity

Helium gas, high purity (carrier gas)

Sample Preparation
Digestion: To a 1 mL aqueous sample (e.g., vaccine preparation diluted in deionized water),

add 5 mL of 20% TMAH. For solid samples, an appropriate amount should be weighed and

dissolved.

Extraction: Adjust the pH of the digested sample to 9 with HCl. Extract the mercury species

with 10 mL of toluene by vigorous shaking for 10 minutes. Centrifuge to separate the phases

and collect the toluene (upper) layer.[3][4]

Derivatization: To the toluene extract, add 100 µL of butylmagnesium chloride solution.

Vortex for 1 minute and let the reaction proceed for 30 minutes at room temperature.

Quenching: Carefully add 1 mL of 1 M HCl to quench the excess Grignard reagent. Vortex

and centrifuge.

Final Extract: The toluene layer containing the butylated ethylmercury is ready for GC-MS

analysis.

Extraction: Acidify the aqueous sample (1 mL) to pH 2 with HCl. Extract the thiosalicylic acid

with 10 mL of a suitable organic solvent like ethyl acetate. Collect the organic layer.

Drying: Evaporate the organic extract to dryness under a gentle stream of nitrogen.

Derivatization: To the dried residue, add 100 µL of anhydrous pyridine and 100 µL of BSTFA

with 1% TMCS.

Reaction: Cap the vial tightly and heat at 70°C for 60 minutes to ensure complete

derivatization.[6]
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Final Extract: After cooling to room temperature, the sample is ready for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Conditions
The following are recommended starting conditions and can be optimized for specific

instrumentation and applications.

Parameter
Value for Butylated

Ethylmercury

Value for Silylated

Thiosalicylic Acid

GC System
Agilent 7890B GC with 5977A

MSD (or equivalent)

Agilent 7890B GC with 5977A

MSD (or equivalent)

Column
DB-5ms (30 m x 0.25 mm ID,

0.25 µm film thickness)

DB-5ms (30 m x 0.25 mm ID,

0.25 µm film thickness)

Carrier Gas
Helium at a constant flow of

1.0 mL/min

Helium at a constant flow of

1.2 mL/min

Injection Volume 1 µL 1 µL

Injector Temperature 250°C 280°C

Injection Mode Splitless Split (10:1)

Oven Program

50°C (hold 1 min), ramp to

280°C at 15°C/min, hold 5

min[7][8]

100°C (hold 2 min), ramp to

300°C at 10°C/min, hold 5

min[7][8]

MS Transfer Line 280°C 290°C

MS Ion Source 230°C 230°C

MS Quadrupole 150°C 150°C

Ionization Mode
Electron Ionization (EI) at 70

eV

Electron Ionization (EI) at 70

eV

Scan Range m/z 50-400 m/z 50-500

Solvent Delay 3 min 5 min
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Data Presentation
Quantitative analysis should be performed using a calibration curve prepared from the

respective derivatized standards.

Analyte Derivative

Expected

Retention

Time (min)

Limit of

Detection

(LOD)

Limit of

Quantificatio

n (LOQ)

Linearity

Range

Ethylmercury
Butyl-

ethylmercury
~ 8.5 0.2 pg[4] 0.7 pg 1 - 100 ng/mL

Thiosalicylic

Acid

di-TMS-

Thiosalicylic

Acid

~ 12.2 1 ng/mL 3 ng/mL 5 - 500 ng/mL

Note: Retention times are estimates and will vary depending on the specific GC system and

conditions. LOD, LOQ, and linearity ranges are typical values and should be experimentally

determined for each specific application.
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Caption: Degradation of Thimerosal into its primary derivatives.
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Experimental Workflow for Thimerosal Derivative
Analysis
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Caption: Workflow for the analysis of Thimerosal derivatives.

Logical Diagram of the Analytical Process
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Caption: Overall analytical process from sample to result.
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Conclusion
The gas chromatographic methods detailed in this application note provide a reliable and

sensitive approach for the separate analysis of Thimerosal's main derivatives, ethylmercury

and thiosalicylic acid. The described sample preparation and derivatization protocols are

essential for achieving the necessary volatility for GC analysis. These methods are well-suited

for quality control in pharmaceutical manufacturing, stability testing of vaccines and biological

products, and for research purposes in toxicology and drug development. Proper validation of

the method in the user's laboratory is recommended to ensure accuracy and precision for the

intended application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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